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Cat. No.: B084439

Solubility Profile of 1-(4-Aminophenyl)ethanol: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility profile of 1-(4-Aminophenyl)ethanol, a key
intermediate in various synthetic processes. A comprehensive search of scientific literature and
chemical databases reveals a notable absence of quantitative solubility data for this compound
in various solvents. This document aims to bridge this knowledge gap by providing detailed
experimental protocols for researchers to determine the solubility profile of 1-(4-
Aminophenyl)ethanol. The methodologies outlined herein include the gravimetric method for
solubility determination and a UV-Vis spectrophotometric method for quantification. These
protocols are designed to be readily implemented in a laboratory setting. Furthermore, this
guide presents logical workflows for these experimental procedures using Graphviz diagrams
to aid in experimental planning and execution.

Introduction

1-(4-Aminophenyl)ethanol, also known as p-aminophenylethanol or 4-(1-hydroxyethyl)aniline,
is an organic compound with the chemical formula CsH11NO. Its structure, featuring both an
amino group and a hydroxyl group attached to a phenyl ring, suggests its potential for a range
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of solubilities in protic and aprotic solvents. Understanding the solubility of this compound is
critical for its application in pharmaceutical synthesis, materials science, and other areas of
chemical research. Solubility data is essential for process optimization, including reaction
solvent selection, crystallization, and purification.

Despite its relevance, a thorough review of existing literature indicates a lack of published
quantitative data on the solubility of 1-(4-Aminophenyl)ethanol in common organic and
inorganic solvents. This guide, therefore, provides a practical framework for researchers to
generate this crucial data.

Physicochemical Properties of 1-(4-
Aminophenyl)ethanol

A summary of the known physicochemical properties of 1-(4-Aminophenyl)ethanol is
presented in Table 1. This information is essential for designing and interpreting solubility
experiments.

Property Value Reference
CAS Number 14572-89-5 [1]
Molecular Formula CsH11NO [1]
Molecular Weight 137.18 g/mol [1]

Melting Point 70-74 °C [2]
Appearance Solid

Experimental Protocols for Solubility Determination

The following sections provide detailed methodologies for determining the solubility of 1-(4-
Aminophenyl)ethanol.

Gravimetric Method for Solubility Determination

The gravimetric method is a straightforward and widely used technique for determining the
equilibrium solubility of a solid in a solvent. It involves saturating a solvent with the solute at a
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specific temperature, separating the undissolved solid, and then determining the mass of the

dissolved solute in a known mass or volume of the solvent.

3.1.1. Materials and Equipment

1-(4-Aminophenyl)ethanol (pure solid)

Selected solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate, toluene, hexane)

Thermostatic shaker or water bath

Analytical balance (£ 0.0001 g)

Vials with screw caps

Syringe filters (e.g., 0.45 um PTFE or nylon)

Syringes

Pre-weighed glass vials

Oven

3.1.2. Experimental Procedure

Sample Preparation: Add an excess amount of solid 1-(4-Aminophenyl)ethanol to a series
of vials. The excess solid is crucial to ensure that the solution reaches saturation.

Solvent Addition: Add a known volume or mass of the desired solvent to each vial.

Equilibration: Tightly cap the vials and place them in a thermostatic shaker or water bath set
to the desired temperature (e.g., 25 °C, 37 °C). Allow the mixtures to equilibrate for a
sufficient period (e.g., 24-48 hours) to ensure saturation is reached. The system should be
continuously agitated.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the set
temperature for a short period (e.g., 1-2 hours) to allow the excess solid to settle.
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Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant
using a pre-warmed syringe to prevent premature crystallization. Immediately filter the
solution through a syringe filter into a pre-weighed glass vial. Record the exact volume of the

filtered solution.

Solvent Evaporation: Place the open vial containing the filtered solution in an oven at a
temperature sufficient to evaporate the solvent without decomposing the solute (e.g., 60-80
°C).

Mass Determination: Once the solvent has completely evaporated, cool the vial to room
temperature in a desiccator and weigh it on an analytical balance. The difference between
the final and initial mass of the vial gives the mass of the dissolved 1-(4-

Aminophenyl)ethanol.

Calculation: Calculate the solubility in terms of g/100 g of solvent or mg/mL.
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Figure 1. Workflow for Gravimetric Solubility Determination.
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UV-Vis Spectrophotometric Method for Quantification

For solvents in which 1-(4-Aminophenyl)ethanol exhibits a chromophore, UV-Vis

spectrophotometry can be a rapid and sensitive method for determining its concentration in a

saturated solution. This method requires the development of a calibration curve.

3.2.1. Materials and Equipment

UV-Vis spectrophotometer

Quartz cuvettes

Volumetric flasks

Pipettes

1-(4-Aminophenyl)ethanol (pure solid)

Selected UV-transparent solvent

3.2.2. Experimental Procedure

Determination of Amax: Prepare a dilute solution of 1-(4-Aminophenyl)ethanol in the
chosen solvent. Scan the solution over a relevant UV wavelength range (e.g., 200-400 nm)
to determine the wavelength of maximum absorbance (Amax).

Preparation of Standard Solutions: Prepare a series of standard solutions of known
concentrations of 1-(4-Aminophenyl)ethanol in the chosen solvent by serial dilution from a
stock solution.

Generation of Calibration Curve: Measure the absorbance of each standard solution at the
determined Amax. Plot a graph of absorbance versus concentration. The resulting linear plot
is the calibration curve.

Preparation of Saturated Solution: Prepare a saturated solution of 1-(4-
Aminophenyl)ethanol in the solvent as described in the gravimetric method (Steps 1-4).
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+ Sample Preparation for Analysis: Withdraw a small, accurately measured volume of the
clear, saturated supernatant. Dilute this aliquot with a known volume of the solvent to bring
the concentration within the linear range of the calibration curve.

* Absorbance Measurement: Measure the absorbance of the diluted sample at Amax.

+ Concentration Calculation: Use the equation of the calibration curve to determine the
concentration of the diluted sample. Back-calculate to find the concentration in the original
saturated solution, accounting for the dilution factor.

Calibration Sample Analysis

Determine Amax of 1-(4-Aminophenyl)ethanol Prepare saturated solution and filter

Prepare standard solutions of known concentrations Dilute a known volume of the saturated solution

Measure absorbance of standards at Amax Measure absorbance of diluted sample at Amax

Generate calibration curve (Absorbance vs. Concentration) Calculate concentration using calibration curve

Click to download full resolution via product page

Figure 2. Workflow for UV-Vis Spectrophotometric Solubility Determination.

Data Presentation

The quantitative data obtained from the experimental procedures described above should be
summarized in a clear and structured table for easy comparison. An example template for data
presentation is provided in Table 2.
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Table 2: Solubility of 1-(4-Aminophenyl)ethanol in Various Solvents at Different Temperatures

Solubility (

Temperature Solubility
Solvent g/100 g Method
(°C) (mg/mL)
solvent)
Experimental Experimental ) )
Water 25 Gravimetric
Value Value
Experimental Experimental ) )
37 Gravimetric
Value Value
Experimental Experimental Gravimetric/UV-
Ethanol 25 )
Value Value Vis
37 Experimental Experimental Gravimetric/UV-
Value Value Vis
Experimental Experimental Gravimetric/UV-
Acetone 25 ]
Value Value Vis
37 Experimental Experimental Gravimetric/UV-
Value Value Vis
Other Solvents
Conclusion

While published quantitative solubility data for 1-(4-Aminophenyl)ethanol is currently

unavailable, this technical guide provides researchers with the necessary tools to

independently determine its solubility profile. The detailed experimental protocols for the

gravimetric and UV-Vis spectrophotometric methods, along with the visual workflows, offer a
robust framework for generating reliable and reproducible solubility data. The generation of
such data will be invaluable for the scientific and industrial communities that utilize this
important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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